Cas no 69974-50-1 (2-(2-Fluorobiphenyl-4-yl)-2-hydroxyacetic acid)

• Product Name: 2-(2-Fluorobiphenyl-4-yl)-2-hydroxyacetic acid
• CAS No: 69974-50-1
• MF: C₁₄H₁₁FO₃
• MW: 246.233747720718
• CID: 4998333
• Update Time: 2025-04-23

2-(2-Fluorobiphenyl-4-yl)-2-hydroxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-Fluorobiphenyl-4-yl)-2-hydroxyacetic acid

• Inchi： 1S/C14H11FO3/c15-12-8-10(13(16)14(17)18)6-7-11(12)9-4-2-1-3-5-9/h1-8,13,16H,(H,17,18)
• InChI Key： CYHXBDHXEYVVHL-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C1C=CC=CC=1)C(C(=O)O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 289
• XLogP3: 3
• Topological Polar Surface Area: 57.5

Additional information on 2-(2-Fluorobiphenyl-4-yl)-2-hydroxyacetic acid

Introduction to 2-(2-Fluorobiphenyl-4-yl)-2-hydroxyacetic Acid (CAS No. 69974-50-1)

2-(2-Fluorobiphenyl-4-yl)-2-hydroxyacetic acid, identified by its Chemical Abstracts Service number CAS No. 69974-50-1, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense interest among researchers and scientists. The unique structural features of this molecule, particularly the presence of a fluorobiphenyl moiety, contribute to its distinctive chemical and pharmacological properties.

The< strong>fluorobiphenyl group in 2-(2-Fluorobiphenyl-4-yl)-2-hydroxyacetic acid is known for its ability to enhance the metabolic stability and binding affinity of pharmaceutical compounds. This feature has been widely exploited in the development of various drug candidates, where the introduction of fluorine atoms can significantly improve the pharmacokinetic profiles of molecules. The< strong>hydroxyacetic acid component of the compound further adds to its versatility, as hydroxyl groups are commonly involved in hydrogen bonding interactions, which are crucial for molecular recognition and receptor binding.

In recent years, there has been a growing body of research focused on the development of novel therapeutic agents derived from biphenyl derivatives. The< strong>fluorobiphenyl scaffold has been particularly studied for its potential in treating a variety of diseases, including cancer, neurodegenerative disorders, and infectious diseases. The< strong>hydroxyacetic acid moiety in 2-(2-Fluorobiphenyl-4-yl)-2-hydroxyacetic acid not only contributes to its solubility but also serves as a site for further chemical modifications, enabling the synthesis of more complex and functionalized derivatives.

The synthesis of 2-(2-Fluorobiphenyl-4-yl)-2-hydroxyacetic acid involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the biphenyl core efficiently. The introduction of the< strong>fluorobiphenyl group is typically achieved through nucleophilic aromatic substitution or metal-catalyzed coupling reactions, which ensure high regioselectivity and yield.

The pharmacological properties of 2-(2-Fluorobiphenyl-4-yl)-2-hydroxyacetic acid have been extensively evaluated in various in vitro and in vivo models. Studies have demonstrated that this compound exhibits inhibitory activity against several enzymes and receptors implicated in disease pathogenesis. For instance, preliminary research suggests that it may interfere with the activity of tyrosine kinases, which are overexpressed in many cancer cell lines. Additionally, the< strong>hydroxyacetic acid component has shown potential in modulating inflammatory pathways, making it a candidate for treating chronic inflammatory conditions.

The structural diversity offered by< strong>fluorobiphenyl-based compounds has also led to their exploration as scaffolds for drug discovery. By modifying different positions on the biphenyl ring or introducing additional functional groups, researchers can generate libraries of compounds with tailored biological activities. This approach has been successful in identifying lead molecules that undergo further optimization to enhance potency and selectivity. The< strong>hydroxyacetic acid-containing moiety plays a critical role in this process by providing a handle for chemical modifications while maintaining overall molecular stability.

In conclusion, 2-(2-Fluorobiphenyl-4-yl)-2-hydroxyacetic acid (CAS No. 69974-50-1) represents a promising compound with significant potential in pharmaceutical applications. Its unique structural features, including the< strong>fluorobiphenyl and< strong>hydroxyacetic acid moieties, contribute to its diverse biological activities and make it an attractive candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this are likely to play a crucial role in the discovery and development of new therapeutic agents.